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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B15552604 Get Quote

An In-depth Technical Guide to the Chemical Structure and Synthesis of Disperse Orange 30

Introduction
Disperse Orange 30 (C.I. 11119) is a monoazo disperse dye recognized for its application in

dyeing hydrophobic fibers, particularly polyester.[1][2] It is valued for its good sublimation and

light fastness, making it suitable for high-temperature and high-pressure dyeing methods.[1][2]

This technical guide provides a detailed overview of the chemical structure and synthesis

pathway of Disperse Orange 30, intended for researchers, scientists, and professionals in

drug development and chemical manufacturing.

Chemical Structure and Properties
Disperse Orange 30 is characterized by a single azo group (-N=N-) linking a substituted

nitroaniline with a substituted aniline derivative.[1] The presence of chloro and nitro groups on

one aromatic ring and cyanoethyl and acetoxyethyl groups on the other contributes to its

dyeing properties and fastness.
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Property Value

Molecular Formula C₁₉H₁₇Cl₂N₅O₄[1][3]

Molecular Weight 450.27 g/mol [1]

CAS Registry Number 12223-23-3 / 5261-31-4[1]

IUPAC Name
2-[N-(2-cyanoethyl)-4-[(2,6-dichloro-4-

nitrophenyl)diazenyl]anilino]ethyl acetate[4]

Class Single Azo Dye[1]

Chemical Structure Diagram
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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